![molecular formula C20H20N2O3S B2377671 (E)-5-((5-(4-methoxyphenyl)furan-2-yl)methylene)-2-(piperidin-1-yl)thiazol-4(5H)-one CAS No. 507227-84-1](/img/structure/B2377671.png)
(E)-5-((5-(4-methoxyphenyl)furan-2-yl)methylene)-2-(piperidin-1-yl)thiazol-4(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-5-((5-(4-methoxyphenyl)furan-2-yl)methylene)-2-(piperidin-1-yl)thiazol-4(5H)-one is a useful research compound. Its molecular formula is C20H20N2O3S and its molecular weight is 368.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activity
One significant application of compounds related to (E)-5-((5-(4-methoxyphenyl)furan-2-yl)methylene)-2-(piperidin-1-yl)thiazol-4(5H)-one is in antimicrobial activities. A study by Başoğlu et al. (2013) describes the synthesis of similar compounds, demonstrating their potential in combating microorganisms. This is indicative of the broader potential of such compounds in antimicrobial research (Başoğlu et al., 2013).
Anticancer Properties
The compound's structure, which includes a thiazole unit, has been linked to potential anti-cancer properties. Karayel (2021) conducted a study focusing on the anti-cancer properties of similar compounds, using molecular docking and density functional theory, revealing their potential effectiveness against cancer cells (Karayel, 2021).
Synthesis and Structural Studies
Various studies have focused on the synthesis of related compounds, highlighting their chemical stability and potential applications. For instance, Rahmani et al. (2017) investigated the solid-state structure and synthesis of a similar compound, providing insights into the structural aspects that could be relevant to this compound (Rahmani et al., 2017).
Anticandidal and Anticancer Agents
Altıntop et al. (2014) synthesized new thiazolyl hydrazone derivatives and evaluated them for their anticandidal and anticancer activities, showing that similar compounds have a dual role in both anticandidal and anticancer treatments (Altıntop et al., 2014).
Anti-inflammatory and Antibacterial Agents
A study by Ravula et al. (2016) on novel pyrazoline derivatives, which are structurally related to this compound, demonstrated significant anti-inflammatory and antibacterial activities, indicating the potential of similar compounds in these areas (Ravula et al., 2016).
Properties
IUPAC Name |
(5E)-5-[[5-(4-methoxyphenyl)furan-2-yl]methylidene]-2-piperidin-1-yl-1,3-thiazol-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O3S/c1-24-15-7-5-14(6-8-15)17-10-9-16(25-17)13-18-19(23)21-20(26-18)22-11-3-2-4-12-22/h5-10,13H,2-4,11-12H2,1H3/b18-13+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYPDWAMGYPVEOT-QGOAFFKASA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CC=C(O2)C=C3C(=O)N=C(S3)N4CCCCC4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)C2=CC=C(O2)/C=C/3\C(=O)N=C(S3)N4CCCCC4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.